Cas no 1006495-58-4 (1-Cyclopentyl-3-methyl-1H-pyrazol-4-amine)

1-Cyclopentyl-3-methyl-1H-pyrazol-4-amine is a pyrazole derivative characterized by its cyclopentyl and methyl substituents, which influence its reactivity and physicochemical properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its amine functionality allows for further derivatization, enabling the construction of more complex heterocyclic systems. The cyclopentyl group enhances lipophilicity, potentially improving bioavailability in drug design applications. The compound's stability under standard conditions makes it suitable for storage and handling in laboratory settings. Its structural features offer opportunities for exploring structure-activity relationships in medicinal chemistry research.

1-Cyclopentyl-3-methyl-1H-pyrazol-4-amine structure

1006495-58-4 structure

Product Name:1-Cyclopentyl-3-methyl-1H-pyrazol-4-amine

CAS No:1006495-58-4

MF:C₉H₁₅N₃

MW:165.235501527786

MDL:MFCD06805435

CID:4726385

PubChem ID:19620084

Update Time:2025-06-09

1-Cyclopentyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-cyclopentyl-3-methyl-1H-pyrazol-4-amine
- 1-cyclopentyl-3-methylpyrazole-4-ylamine
- STK352774
- SBB025845
- 4-Amino-1-cyclopentyl-3-methylpyrazole
- ST45133817
- 1-Cyclopentyl-3-methyl-1H-pyrazol-4-amine
- MDL： MFCD06805435
- Inchi： 1S/C9H15N3/c1-7-9(10)6-12(11-7)8-4-2-3-5-8/h6,8H,2-5,10H2,1H3
- InChI Key： SZEXBIJAJQZYQX-UHFFFAOYSA-N
- SMILES： N1(C=C(C(C)=N1)N)C1CCCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
Topological Polar Surface Area: 43.8

1-Cyclopentyl-3-methyl-1H-pyrazol-4-amine Pricemore >>

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